Cas no 2228634-55-5 (tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate)
tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate
- EN300-1887272
- tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate
- 2228634-55-5
-
- Inchi: 1S/C13H23N3O2/c1-8-6-10(9(2)16-8)11(14)7-15-12(17)18-13(3,4)5/h6,11,16H,7,14H2,1-5H3,(H,15,17)
- InChI Key: ILCXGJDBOXACSG-UHFFFAOYSA-N
- SMILES: O(C(NCC(C1C=C(C)NC=1C)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 253.17902698g/mol
- Monoisotopic Mass: 253.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 80.1Ų
tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1887272-1g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 1g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1887272-5g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 5g |
$3935.0 | 2023-09-18 | ||
| Enamine | EN300-1887272-10g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 10g |
$5837.0 | 2023-09-18 | ||
| Enamine | EN300-1887272-0.05g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 0.05g |
$1140.0 | 2023-09-18 | ||
| Enamine | EN300-1887272-0.1g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 0.1g |
$1195.0 | 2023-09-18 | ||
| Enamine | EN300-1887272-0.25g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 0.25g |
$1249.0 | 2023-09-18 | ||
| Enamine | EN300-1887272-0.5g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 0.5g |
$1302.0 | 2023-09-18 | ||
| Enamine | EN300-1887272-1.0g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-1887272-2.5g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 2.5g |
$2660.0 | 2023-09-18 | ||
| Enamine | EN300-1887272-5.0g |
tert-butyl N-[2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]carbamate |
2228634-55-5 | 5g |
$3935.0 | 2023-06-01 |
tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate
Research Update on tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate (CAS: 2228634-55-5) in Chemical Biology and Pharmaceutical Applications
The compound tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate (CAS: 2228634-55-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This carbamate-protected amino pyrrole derivative serves as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents targeting protein-protein interactions and enzyme modulation. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique structural features that combine a pyrrole ring with a protected aminoethyl moiety.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of this compound in the synthesis of selective kinase inhibitors. The 2,5-dimethylpyrrole moiety was found to contribute significantly to the binding affinity of the resulting inhibitors, particularly through hydrophobic interactions with the kinase ATP-binding pocket. The tert-butyl carbamate protection group proved crucial for maintaining stability during synthetic transformations while allowing for selective deprotection when needed. This work has opened new avenues for developing targeted cancer therapies with improved selectivity profiles.
Recent advances in synthetic methodology have improved the accessibility of this compound. A 2024 report in Organic Process Research & Development detailed an optimized large-scale synthesis route for tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate, achieving >95% purity with reduced environmental impact through green chemistry principles. The new process utilizes catalytic hydrogenation instead of traditional reducing agents and implements solvent recovery systems, making it more sustainable for industrial applications while maintaining the high yield of previous methods (typically 85-90%).
Structural-activity relationship (SAR) studies incorporating this scaffold have revealed interesting pharmacological properties. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2228634-55-5 show promising activity against neurodegenerative disease targets, particularly in modulating α-synuclein aggregation. The electron-rich pyrrole ring appears to interact with key residues in the protein aggregation pathway, while the aminoethyl side chain provides necessary solubility and bioavailability characteristics. These findings suggest potential applications in Parkinson's disease therapeutics.
From a chemical biology perspective, this compound has proven valuable as a versatile handle for bioconjugation strategies. A recent ACS Chemical Biology paper described its use in creating activity-based protein profiling (ABPP) probes, where the protected amine serves as an attachment point for reporter tags after deprotection. The pyrrole moiety provides a hydrophobic anchor that enhances membrane permeability of the resulting probes, addressing a common challenge in live-cell imaging applications.
Ongoing research continues to explore the potential of this scaffold. Current investigations focus on its incorporation into PROTAC (proteolysis targeting chimera) molecules, where its balanced hydrophobicity and hydrogen bonding capacity make it an attractive linker component. Preliminary results presented at the 2024 American Chemical Society national meeting showed promising degradation efficiency when used in BRD4-targeting PROTACs, with the pyrrole ring contributing to improved cellular uptake compared to traditional linkers.
As the field progresses, tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate (2228634-55-5) continues to demonstrate its value as a multifunctional building block in drug discovery and chemical biology. Its unique combination of structural features, synthetic accessibility, and demonstrated biological relevance position it as an important tool for developing next-generation therapeutics. Future research directions likely include expanded applications in targeted protein degradation, covalent inhibitor design, and as a scaffold for fragment-based drug discovery approaches.
2228634-55-5 (tert-butyl N-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)